Cas no 77-06-5 (Gibberellic acid)

• Product Name: Gibberellic acid
• CAS No: 77-06-5
• MF: C₁₉H₂₂O₆
• MW: 346.374386310577
• MDL: MFCD00079329
• CID: 34066
• PubChem ID: 9819600
• Update Time: 2025-08-22

Gibberellic acid Chemical and Physical Properties

Names and Identifiers

• Gibberellic acid
• 2,4A,7-TRIHYDROXY-1-METHYL-8-METHYLENEGIBB-3-ENE-1,10-DICARBOXYLIC ACID 1,4A-LACTONE
• ACTIVOL
• BERELEX
• CEKU-GIB
• GA3
• GA4 AND 7
• GIB
• GIBB ACID 3
• GIBBERELIC ACID
• GIBBERELLIC ACID GA3
• GIBBERELLIN
• GIBBERELLIN A
• GIBBERELLIN A3
• GIBBERELLIN X
• GIBBEX
• GIBERILLIC ACID
• GIBREL
• KRI-GIBB
• PRO-GIBB
• Forchlorfenuron
• (1S,2S,4aR,4bR,7S,9aS,10S,10aR)-1,2,4b,5,6,7,8,9,10,10a-decahydro-2,7-dihydroxy-1-methyl-8-methylene-13-oxo-4a,1-(epoxymethano)-7,9a-methanobenz[a]azulene-10-carboxylic acid
• (3S,3aR,4S,4aS,6S,8aR,8bR,11S)-6,11-dihydroxy-3-methyl-12-methylene-2-oxo-4a,6-ethano-3,8b-prop-1-enoperhydroindeno[1,2-b]furan-4-carboxylic acid
• Grocel
• Invitrogen
• Maxon
• pgr-iv
• Ralex
• ryzup
• UVEX
• Gibreskol
• Cekugib
• Brellin
• Gib-Tabs
• Pro-Gibb Plus
• Gib-Sol
• Gibberellins A4A7
• Gibefol
• Regulex
• Activol GA
• Acide gibberellique
• Gibberellins
• Gibberellinsaeure
• Gibrescol
• Acide gibberellique [ISO-French]
• (+)-Gibberellic Acid
• BU0A7MWB6L
• Gibbrel
• Gibberellic acid [BSI:ISO]
• IXORZMNAPKEEDV-OBDJNFEBSA-N
• DTXSID50859101
• BCP31781
• FT-0606558
• Gibb-3-ene-1,10-dicarboxylic acid, 2,4a,7-trihydroxy-1-methyl-8-methylene-, 1,4a-lactone, (1.alpha.,2.beta.,4a.alpha.,4b.beta.,10.beta.)-
• EN300-19354
• VS-02019
• SCHEMBL13336023
• EU-0099965
• SR-01000597218
• 5,12-DIHYDROXY-11-METHYL-6-METHYLIDENE-16-OXO-15-OXAPENTACYCLO[9.3.2.1?,?.0(1),(1)?.0(2),?]HEPTADEC-13-ENE-9-CARBOXYLIC ACID
• 2,4a,7-Trihydroxy-1-methyl-8-methylenegibb-3-ene 1,10-carboxylic acid 1-4 lactone
• IXORZMNAPKEEDV-UHFFFAOYSA-N
• HMS664C13
• ChemDiv1_027161
• 2,7-dihydroxy-1-methyl-8-methylidene-13-oxo-1,2,4b,5,6,7,8,9,10,10a-decahydro-4a,1-(epoxymethano)-7,9a-methanobenzo[a]azulene-10-carboxylic acid
• 5,12-dihydroxy-11-methyl-6-methylidene-16-oxo-15-oxapentacyclo[9.3.2.1^{5,8}.0^{1,10}.0^{2,8}]heptadec-13-ene-9-carboxylic acid
• AKOS001582712
• 83313-40-0
• AKOS021608882
• 5,12-dihydroxy-11-methyl-6-methylidene-16-oxo-15-oxapentacyclo[9.3.2.15,8.01,10.02,8]heptadec-13-ene-9-carboxylic acid
• Gibberellate
• FT-0603285
• 1232779-37-1
• SR-01000597218-1
• 5,12-dihydroxy-11-methyl-6-methylene-16-oxo-15-oxapentacyclo[9.3.2.1~5,8~.0~1,10~.0~2,8~]heptadec-13-ene-9-carboxylic acid
• Gibberellic acid(GA3 )
• Giberellins�ure; Gibberellin A3; Gibberellic acid
• gibberellin 3
• MLS001055447
• MLS002154076
• SMR001233386
• SMR000686070
• MLSMR
• Gibberellin Acid (GA3)

• MDL： MFCD00079329
• Inchi： 1S/C19H22O6/c1-9-7-17-8-18(9,24)5-3-10(17)19-6-4-11(20)16(2,15(23)25-19)13(19)12(17)14(21)22/h4,6,10-13,20,24H,1,3,5,7-8H2,2H3,(H,21,22)
• InChI Key： IXORZMNAPKEEDV-UHFFFAOYSA-N
• SMILES： O1C(C2(C)C(C=CC31C2C(C(=O)O)C12CC(=C)C(CCC13)(C2)O)O)=O
• BRN： 54346

Computed Properties

• Exact Mass: 346.14200
• Monoisotopic Mass: 346.141638
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 1
• Complexity: 772
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 104

Experimental Properties

• Color/Form: White powder
• Density: 1.34 g/cm3 (20℃)
• Melting Point: 227 ºC
• Boiling Point: 401.12°C (rough estimate)
• Flash Point: No data available
• Refractive Index: 81 ° (C=2, MeOH)
• Solubility: 5g/l
• Water Partition Coefficient: 5 g/L (20 º C)
• Stability/Shelf Life: Stable. Combustible. Incompatible with acids, strong oxidizing agents.
• PSA: 104.06000
• LogP: 1.02710
• Merck: 4419
• pka: 4.0(at 25℃)
• Specific Rotation: 82.5 º (c=10, ethanol)
• Sensitiveness: Sensitive to light
• Solubility: Soluble in alcohol, acetone, ethyl acetate, sodium bicarbonate solution and ph6.2 phosphoric acid buffer, but insoluble in water and ether
• Vapor Pressure: No data available

Gibberellic acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 36
• Safety Instruction： S26; S36
• FLUKA BRAND F CODES：10
• RTECS：LY8990000
• Hazardous Material Identification：
• Safety Term：5.2
• Risk Phrases：R36
• Hazard Level：5.2
• TSCA：Yes
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids C19-gibberellin 6-carboxylic acids